Cas no 1451910-96-5 (Trichlorfon Dimethyl D6)

• Product Name: Trichlorfon Dimethyl D6
• CAS No: 1451910-96-5
• MF: C₄H₈Cl₃O₄P
• MW: 257.436679840088
• CID: 4780357
• PubChem ID: 329765969
• Update Time: 2025-05-25

Trichlorfon Dimethyl D6 Chemical and Physical Properties

Names and Identifiers

• Trichlorfon-(dimethyl-d6)
• (2,2,2-Trichloro-1-hydroxyethyl)phosphonic acid di(methyl-d3) ester
• Metrifonate-d6
• Trichlorfon-d6
• Trichlorfon Dimethyl D6

• Inchi： 1S/C4H8Cl3O4P/c1-10-12(9,11-2)3(8)4(5,6)7/h3,8H,1-2H3
• InChI Key： NFACJZMKEDPNKN-UHFFFAOYSA-N
• SMILES： C(O)(C(Cl)(Cl)Cl)P(=O)(OC([H])([H])[H])OC([H])([H])[H]

Trichlorfon Dimethyl D6 Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Trichlorfon Dimethyl D6

Research Brief on Trichlorfon Dimethyl D6 (CAS: 1451910-96-5): Recent Advances and Applications

Trichlorfon Dimethyl D6 (CAS: 1451910-96-5) is a deuterated analog of trichlorfon, an organophosphorus compound widely used as an insecticide and anthelmintic. The deuterated form, Trichlorfon Dimethyl D6, has gained significant attention in recent years due to its applications in metabolic studies, environmental monitoring, and analytical chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential implications for the chemical, biological, and pharmaceutical industries.

Recent studies have highlighted the importance of Trichlorfon Dimethyl D6 as an internal standard in mass spectrometry-based analyses. Its deuterated structure provides a stable isotopic label, enabling accurate quantification of trichlorfon and its metabolites in complex biological matrices. A 2023 study published in the Journal of Chromatography A demonstrated the efficacy of Trichlorfon Dimethyl D6 in improving the precision and sensitivity of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for detecting trichlorfon residues in food and environmental samples.

In addition to its analytical applications, Trichlorfon Dimethyl D6 has been investigated for its role in understanding the metabolic pathways of trichlorfon. A recent in vitro study utilizing human liver microsomes revealed that the deuterated compound could serve as a valuable tool for tracing the biotransformation of trichlorfon into its active metabolite, dichlorvos. This research, published in Chemical Research in Toxicology, underscores the potential of Trichlorfon Dimethyl D6 in toxicological studies and drug metabolism research.

The synthesis and purification of Trichlorfon Dimethyl D6 have also seen advancements. A 2022 patent application disclosed a novel method for producing high-purity Trichlorfon Dimethyl D6 with minimal isotopic dilution, addressing previous challenges in scalability and cost-effectiveness. This development is expected to facilitate broader adoption of the compound in research and industrial applications.

Environmental monitoring studies have leveraged Trichlorfon Dimethyl D6 to assess the persistence and degradation of trichlorfon in aquatic ecosystems. A collaborative study between European and Asian research institutions utilized the deuterated compound to track trichlorfon's environmental fate, revealing region-specific degradation patterns influenced by microbial activity and water chemistry. These findings, published in Environmental Science & Technology, highlight the compound's utility in ecological risk assessments.

Looking ahead, Trichlorfon Dimethyl D6 is poised to play a critical role in advancing research on organophosphorus compounds. Its applications span analytical chemistry, toxicology, and environmental science, offering researchers a robust tool for mechanistic studies and quantitative analyses. Future research directions may include exploring its use in pharmacokinetic modeling and the development of novel detection methods for trichlorfon-related contaminants.